Cas no 1806743-99-6 (Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806743-99-6
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4832952
• Update Time: 2025-11-07

Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)5-2-6(15)4(3-10)7(14-5)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： ZWTBZWOMJDUWHX-UHFFFAOYSA-N
• SMILES： FCC1C(C=C(C(=O)OC)NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806743-99-6): A Comprehensive Overview

Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806743-99-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and bioactive molecules. The presence of multiple functional groups, including a fluoromethyl moiety and a trifluoromethoxy substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate molecule exhibits a pyridine core, which is a common structural motif in many biologically active compounds. The pyridine ring is flanked by hydroxyl, carboxylate, fluoromethyl, and trifluoromethoxy groups, each contributing to the compound's overall reactivity and potential biological activity. This arrangement of functional groups makes it an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The fluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the trifluoromethoxy group is known for its role in modulating pharmacokinetic properties, making it a valuable component in the design of orally active drugs. The combination of these features in Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate suggests that it could be a potent tool for developing novel therapeutics.

The synthesis of Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoromethyl group typically requires specialized fluorination techniques, while the incorporation of the trifluoromethoxy group often involves halogen-metal exchange reactions followed by methylation. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

The biological activity of Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, studies have indicated that derivatives of this compound may have potential applications in the treatment of metabolic disorders such as diabetes and obesity. Furthermore, the presence of the hydroxyl group provides a site for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoroatoms are known to influence multiple aspects of drug molecules, including their pharmacokinetic behavior, lipophilicity, and binding affinity. In Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate, the strategic placement of fluorine atoms enhances its potential as a lead compound for drug development. The trifluoromethoxy group, in particular, has been shown to improve oral bioavailability by increasing metabolic stability and reducing susceptibility to enzymatic degradation.

Ongoing research continues to uncover new applications for Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate. Recent studies have focused on its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. By leveraging advanced synthetic methodologies and computational techniques, scientists are exploring ways to optimize this compound's structure for improved efficacy and selectivity. These efforts are part of a broader trend toward precision medicine, where tailored molecular entities are designed to address specific disease mechanisms.

The future prospects for Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate are promising given its unique structural features and potential biological relevance. As research progresses, this compound is likely to play a significant role in the development of new drugs targeting various therapeutic areas. Its versatility as a scaffold for chemical modifications ensures that it will remain a valuable asset in pharmaceutical research and development pipelines.